Cas no 1946814-15-8 (ethyl 5-(chlorocarbonyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-(chlorocarbonyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate
• CAS No: 1946814-15-8
• MF: C₁₀H₁₀ClF₃N₂O₃
• MW: 298.646212100983
• CID: 5192409
• Update Time: 2025-05-20

ethyl 5-(chlorocarbonyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(chlorocarbonyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 5-(chlorocarbonyl)-1-(3,3,3-trifluoropropyl)-, ethyl ester

• Inchi： 1S/C10H10ClF3N2O3/c1-2-19-9(18)6-5-7(8(11)17)16(15-6)4-3-10(12,13)14/h5H,2-4H2,1H3
• InChI Key： YQPGDXKEFCJQGB-UHFFFAOYSA-N
• SMILES： N1(CCC(F)(F)F)C(C(Cl)=O)=CC(C(OCC)=O)=N1

Additional information on ethyl 5-(chlorocarbonyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate

Ethyl 5-(Chlorocarbonyl)-1-(3,3,3-Trifluoropropyl)-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Ethyl 5-(chlorocarbonyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate (CAS No. 1946814-15-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique pyrazole ring system, which is a five-membered heterocyclic structure containing two nitrogen atoms. The presence of a chlorocarbonyl group at the 5-position and a trifluoropropyl group at the 1-position further enhances its chemical reactivity and biological activity.

The synthesis of ethyl 5-(chlorocarbonyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate involves a series of intricate organic reactions, including nucleophilic substitutions and cyclizations. The use of advanced synthetic techniques has enabled researchers to achieve high yields and purity levels in the production of this compound. Recent studies have highlighted its potential as a precursor in the development of novel pharmaceutical agents, particularly in the design of targeted therapies for various diseases.

One of the most notable applications of this compound is its role in medicinal chemistry research. The pyrazole ring system is known for its ability to interact with various biological targets, such as protein kinases and receptors, making it an attractive scaffold for drug design. The chlorocarbonyl group introduces electrophilic character to the molecule, facilitating reactions with nucleophilic groups on biological macromolecules. This property has been exploited in the development of inhibitors for enzymes involved in cancer progression and inflammatory diseases.

Moreover, ethyl 5-(chlorocarbonyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate has been studied for its potential as an agrochemical agent. Its ability to inhibit key enzymes in plant pathogens has led to investigations into its use as a fungicide or insecticide. Recent research has demonstrated promising results in controlling fungal infections in crops without adverse effects on non-target organisms.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These properties are crucial for its characterization and quality control during production.

The safety profile of ethyl 5-(chlorocarbonyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate has also been evaluated through acute toxicity studies in laboratory animals. Results indicate that it poses minimal risk when handled according to standard safety protocols; however, prolonged exposure or ingestion should be avoided due to its potential irritant effects.

Looking ahead, ongoing research aims to explore the stereochemical properties of this compound and its derivatives to optimize their bioavailability and efficacy in therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in harnessing its full potential as a versatile building block in drug discovery.

In conclusion, ethyl 5-(chlorocarbonyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole-3-carboxylate represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions that promise significant contributions to both medicine and agriculture.